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Compound of Interest

Compound Name: NuPro

Cat. No.: B1166724

In the landscape of animal nutrition, yeast-based feed additives have garnered significant
attention for their potential to enhance performance, modulate immunity, and support gut
health. This guide provides an objective comparison of NuPro, a nucleotide-rich yeast extract,
with other prominent yeast-based additives. The information presented is tailored for
researchers, scientists, and drug development professionals, with a focus on experimental data

and methodologies.

Performance Comparison: NuPro and Alternatives

NuPro's primary functional components are nucleotides, which are crucial for rapidly
proliferating tissues like the intestinal lining and immune cells.[1] This mode of action
distinguishes it from other yeast-based additives that primarily rely on mannan-
oligosaccharides (MOS) and (-glucans to bind pathogens and stimulate the immune system.

Swine Performance

Trials in swine have demonstrated NuPro's efficacy in improving key performance indicators,
particularly in the critical post-weaning phase. A study comparing NuPro to spray-dried plasma
protein (SDPP) and a control diet in weanling pigs showed that both NuPro and SDPP led to
higher daily gain and feed intake compared to the control. Notably, pigs fed NuPro in the
nursery phase exhibited better daily gain through to market weight.[1]

Another field trial in Brazil compared NuPro (1.5%) to a control diet and a diet supplemented
with pure nucleotides (2.5 kg/t ). At 68 days of age, piglets fed NuPro were heavier and had
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lower mortality rates compared to both the control and pure nucleotide groups, suggesting that
the benefits of NuPro may extend beyond its nucleotide content alone.[1]

Table 1: Comparative Performance of NuPro in Weanling Piglets

Feed
Treatment Average Daily . Mortality Rate Body Weight
. Conversion
Group Gain ( g/day) . (%) at 68 days (kg)
Ratio
Data not Data not
Control N N 1.04 23.29
specified specified
Data not Data not
NuPro (1.5%) N _ 0.66 24.39
specified specified
Pure Nucleotides  Data not Data not
B y 1.56 23.25
(2.5 kglt) specified specified

Source: Field trial conducted in Brazil, as reported by Engormix.[1]

In comparison, yeast cell wall products, which are rich in MOS and -glucans, have also been
shown to improve piglet performance. A meta-analysis of 12 studies on yeast cell walls in pig
diets indicated a significant economic benefit, with a return on investment of 7.4:1.[2] The
primary mechanisms are attributed to pathogen binding and immune modulation.

Poultry Performance

In broiler chickens, NuPro has been shown to improve feed conversion and support growth,
particularly when administered in the early stages. One study evaluated the effects of feeding
2% NuPro for different durations. Birds fed NuPro for the first 7 days, and those fed it for the
first 7 days and again during the finisher period (35-42 days), had a significantly lower feed
conversion ratio compared to the control group.[3][4] Another study found that including NuPro
at 20 g/kg of feed for the first 7 days improved the digestibility of nutrients throughout the entire
growing period.[5]

Table 2: Effect of NuPro on Broiler Performance (42 days)
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Treatment Group Body Weight (g) Feed Conversion Ratio

Control Data not specified Higher

2% NuPro (Days 1-7) Data not specified Significantly Lower

2% NuPro (Days 1-14) Data not specified Intermediate

2% NuPro (Days 1-7 & 35-42) Data not specified Significantly Lower

Source: Wang et al., Department of Poultry Science, University of Arkansas.[3][4]

Other yeast-based additives like Bio-Mos®, which is primarily composed of mannan-
oligosaccharides, have also demonstrated positive effects on broiler performance. A series of
four trials comparing Bio-Mos to a control and an antibiotic (BMD) in wheat-based diets showed
that both Bio-Mos and BMD improved body weight at 14 days, with numerical improvements
observed at later stages.[6]

Table 3: Composition of NuPro and Other Yeast-Based Additives

Component NuPro Bio-Mos® Safmannan®

Nucleotides, Glutamic Mannan- Mannan-

Primary Active

Ingredient(s)

Acid, Amino Acids,

Peptides, Inositol

oligosaccharides
(MOS)

oligosaccharides
(MOS) and B-glucans

Yeast Extract Yeast Cell Wall Yeast Cell Wall
Source (Saccharomyces (Saccharomyces (Saccharomyces

cerevisiae) cerevisiae) cerevisiae)
Crude Protein ~40%][7] ~30%][8] < 25%[9][10]

Not specified as

Primary active

Mannans primary active ) } > 20%[9][10]

) ] ingredient

ingredient

Not specified as )

] ] Present in yeast cell
B-glucans primary active I = 20%[9][10]
wa

ingredient
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Experimental Protocols

Detailed methodologies are crucial for the critical evaluation of research findings. Below are
summaries of experimental protocols from key studies cited in this guide.

NuPro Swine Trial Protocol (Carlson et al., 2005)

o Objective: To evaluate the effect of NuPro and animal plasma on the performance and
intestinal morphology of weanling pigs.

e Animals: Weanling pigs, 19 days of age.

e Treatments:

[e]

Control (vegetable protein-based diet)

[e]

Control + 5% NuPro (Days 1-14), 2.5% NuPro (Days 15-28)

o

Control + 5% Animal Plasma (Days 1-14), 2.5% Animal Plasma (Days 15-28)

[¢]

Each diet was also tested with and without the antimicrobial carbadox (55 mg/kg).
o Duration: 28 days for the initial trial, with a subsequent grow-finish period to day 130.

o Parameters Measured: Daily gain, feed intake, crypt depth, total intestinal wall thickness,
villus width, and lamina propria area.

» Experimental Design: Pigs were assigned to one of the three diets at weaning. Following the
nursery phase, all pigs were fed common grower and finisher diets.[1]

NuPro Broiler Trial Protocol (Wang et al.)

» Objective: To evaluate the response of broiler chickens to the addition of NuPro at different
stages of growth.

e Animals: 60 male broilers of a commercial strain per replicate group.

e Treatments:
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[e]

Control (no NuPro)

o

2% NuPro in the diet for the first 7 days.

[¢]

2% NuPro in the diet for the first 14 days.

[¢]

2% NuPro in the diet for the first 7 days and again during the finisher period (35-42 days).

Duration: 42 days.
Parameters Measured: Body weight and feed conversion ratio.

Experimental Design: Two trials with identical experimental designs were conducted. Each
treatment was fed to six replicate groups.[3][4]

Bio-Mos Broiler Trial Protocol

Objective: To compare the efficacy of Bio-Mos and BMD in broilers fed a wheat-based diet.
Animals: 1500 broiler chicks (Ross X Ross), with 50 birds per pen.

Treatments:

o Control

o 50 ppm Bacitracin Methylene Disalicylate (BMD)

o Mannan-oligosaccharide (MOS) at 2.0 kg/T in starter, 1.5 kg/T in grower, and 0.5 kg/T in
withdrawal feeds.

Duration: Approximately 37 days (until a target weight of 2.2 kg was reached).
Parameters Measured: Body weight and feed weigh-backs at 14, 28, and ~37 days.

Experimental Design: A series of four consecutive studies on built-up litter. Ten replicate pens
per treatment in a 3x2 factorial design (treatment x sex).[6][11]
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Visualizing the Mechanisms: Signaling Pathways
and Workflows

To better understand the biological processes influenced by these feed additives, the following
diagrams illustrate key signaling pathways and a typical experimental workflow.

Preparation Phase

Execution Phase Analysis Phase

T( Randomized Allocation Ad Libitum Feeding Data Collection Sample Collection Laboratory Analysis
[ Statistical Analysis
|y toTreatment Groups and Water (Weight, Feed Intake, Health) (Blood, Tissue) (e.g., Histomorphology, Gene Expression)

Diet Formulation
(Control, NuPro, Other Yeast Addtives)

Click to download full resolution via product page

A typical experimental workflow for evaluating feed additives.

The primary mechanism of action for NuPro is attributed to its rich content of nucleotides.
These molecules are fundamental for numerous cellular processes, particularly in tissues with
high rates of cell turnover.
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Signaling pathway for dietary nucleotides from NuPro.

In contrast, yeast additives rich in MOS and (3-glucans have a different primary mode of action,
focusing on pathogen binding and direct immune stimulation.
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Mechanism of action for MOS and B-glucans from yeast cell walls.

Conclusion

NuPro offers a distinct approach to enhancing animal performance through its high
concentration of readily available nucleotides, which support gut health and immunity by fueling
rapid cell proliferation. This contrasts with other yeast-based additives that primarily function
through the binding of pathogens by mannan-oligosaccharides and immune system modulation
by B-glucans. While direct comparative studies are limited, the available data suggests that
NuPro is a highly effective feed additive, particularly in young animals, demonstrating
comparable or even superior performance benefits to other protein sources and nucleotide
supplements. The choice between NuPro and other yeast-based additives will depend on the
specific production challenges and performance goals. For situations requiring rapid gut
development and repair, and robust immune support during periods of high cell turnover, the
nucleotide-rich profile of NuPro presents a compelling nutritional strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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